Methyl 6-methoxy-1H-indole-3-carboxylate
Overview
Description
“Methyl 6-methoxy-1H-indole-3-carboxylate” is a reagent used in the preparation of oncrasin-1 derivatives, which are novel inhibitors of the C-terminal domain of RNA polymerase II . It is the methyl ester of indole-3-carboxylic acid and plays a role as a metabolite .
Synthesis Analysis
The synthesis of indole derivatives involves the use of a solvent, which is removed in vacuo. The indole derivatives are then isolated by flash chromatography or semi-preparative HPLC using an isocratic mobile phase of H2O (0.1% TFA) and solvent B (0.1% TFA) (95:5, v/v), Luna column (10 μm, C18), and a flow rate of 3 mL/min .Molecular Structure Analysis
The molecular structure of “Methyl 6-methoxy-1H-indole-3-carboxylate” is represented by the linear formula C11H11NO3 . Its InChI code is 1S/C11H11NO3/c1-14-7-3-4-8-9 (11 (13)15-2)6-12-10 (8)5-7/h3-6,12H,1-2H3 .Chemical Reactions Analysis
The chemical reactions involving “Methyl 6-methoxy-1H-indole-3-carboxylate” include the formation of an intermediate when heated in a solution of ethanolic HCl. This results in a mixture of ethyl 6-methoxy-3-methylindole-2-carboxylate and its 4-methoxy isomer .Physical And Chemical Properties Analysis
“Methyl 6-methoxy-1H-indole-3-carboxylate” has a molecular weight of 205.21 . It is stored in a dry, room temperature environment . , and it is a solid at room temperature .Scientific Research Applications
Pharmacology: Antiviral and Anti-inflammatory Applications
Methyl 6-methoxy-1H-indole-3-carboxylate derivatives have been studied for their antiviral properties. For instance, certain derivatives have shown inhibitory activity against influenza A, highlighting their potential as antiviral agents . Additionally, some indole derivatives exhibit anti-inflammatory activities, which could be beneficial in developing new therapeutic agents .
Organic Synthesis: Building Blocks for Alkaloid Synthesis
In organic chemistry, this compound serves as a precursor in the synthesis of complex molecules, particularly alkaloids. The indole moiety is a significant component in natural products and drugs, and its derivatives are crucial in the construction of these bioactive compounds .
Medicinal Chemistry: Drug Discovery and Development
Indole derivatives, including those of Methyl 6-methoxy-1H-indole-3-carboxylate, play a vital role in medicinal chemistry. They are part of the scaffold for many synthetic drug molecules and are used to develop new drugs with high affinity to multiple receptors .
Biotechnology Research: Enzyme Inhibition Studies
This compound is used in biotechnology research, particularly in the study of enzyme inhibitors. It has applications in the preparation of tryptophan dioxygenase inhibitors, which are important in the study of metabolic pathways .
Industrial Applications: Reactant in Chemical Synthesis
Industrially, Methyl 6-methoxy-1H-indole-3-carboxylate is used as a reactant in the synthesis of various chemical agents. These include potential anticancer immunomodulators and inhibitors of botulinum neurotoxin, showcasing its versatility in industrial chemical processes .
Environmental Applications: Study of Biocatalysts
The compound’s derivatives are being explored for their role in environmental applications, such as the study of biocatalysts. For example, indole-based compounds are being investigated for their ability to catalyze the epoxidation of styrene, which could have significant environmental benefits .
Mechanism of Action
Target of Action
Methyl 6-methoxy-1H-indole-3-carboxylate, like many indole derivatives, is known to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It is known that indole derivatives interact with their targets, causing changes that result in their various biological activities . For example, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been found to inhibit the replication of viruses, suggesting they may affect pathways involved in viral replication .
Pharmacokinetics
Indole derivatives are generally known for their broad-spectrum biological activities, suggesting they may have favorable adme properties .
Result of Action
The molecular and cellular effects of Methyl 6-methoxy-1H-indole-3-carboxylate’s action depend on its specific targets and mode of action. Given its potential antiviral activity, it may inhibit viral replication at the molecular level, leading to a decrease in viral load at the cellular level .
Safety and Hazards
Future Directions
Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community . The biological potential of indole derivatives is vast and they have an immeasurable potential to be explored for newer therapeutic possibilities .
properties
IUPAC Name |
methyl 6-methoxy-1H-indole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-14-7-3-4-8-9(11(13)15-2)6-12-10(8)5-7/h3-6,12H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBRYVSINLJPRSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=CN2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20564033 |
Source
|
| Record name | Methyl 6-methoxy-1H-indole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20564033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
131424-27-6 |
Source
|
| Record name | Methyl 6-methoxy-1H-indole-3-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131424-27-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 6-methoxy-1H-indole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20564033 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate](/img/structure/B179697.png)
